Cas no 957066-11-4 (6-Chloro-1-methylindole-2-boronic acid)

• Product Name: 6-Chloro-1-methylindole-2-boronic acid
• CAS No: 957066-11-4
• MF: C₉H₉BClNO₂
• MW: 209.437261343002
• MDL: MFCD09878352
• CID: 839765
• PubChem ID: 44119594
• Update Time: 2025-04-19

6-Chloro-1-methylindole-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-methylindole-2-boronic acid
• (6-chloro-1-methylindol-2-yl)boronic acid
• 6-Chloro-1-methylindole-2-boronic-acid
• 6-Chloro-1-methyl-1H-indole-2-boronic acid
• A22952
• PS-9432
• MFCD09878352
• DTXSID00657316
• 957066-11-4
• SCHEMBL1605841
• I10035
• FT-0690037
• (6-Chloro-1-methyl-1H-indol-2-yl)boronic acid
• CS-0174978
• 6-Chloro-1-methyl-indole-2-boronic acid
• AKOS015851062
• 6-chloro-1-methyl-1H-indol-2-ylboronic acid
• HAKQDXBWDPGHDD-UHFFFAOYSA-N
• N-methyl-6-chloroindole-2-boronic acid
• 6-Chloro-1-methylindole-2-boronicacid
• 6-chloro-1-methylindol-2-ylboronic acid
• DB-080329

• MDL： MFCD09878352
• Inchi： 1S/C9H9BClNO2/c1-12-8-5-7(11)3-2-6(8)4-9(12)10(13)14/h2-5,13-14H,1H3
• InChI Key： HAKQDXBWDPGHDD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(B(O)O)N(C)C=2C=1

Computed Properties

• Exact Mass: 209.04100
• Monoisotopic Mass: 209.0414864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• Melting Point: 118-120°C
• PSA: 45.39000
• LogP: 0.51150

6-Chloro-1-methylindole-2-boronic acid Security Information

• Hazardous Material Identification：